N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide

• IUPAC Name: N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C12H17N3O2/c1-17-11-8-10(4-5-13-11)9-14-12(16)15-6-2-3-7-15/h4-5,8H,2-3,6-7,9H2,1H3,(H,14,16)
• InChI Key: HJPCIWLHUJQPBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)CNC(=O)N2CCCC2
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide, also known as MPMP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. MPMP has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Mechanism of Action

N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide exerts its therapeutic effects through various mechanisms of action. It has been found to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer cell growth. N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide has also been found to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide has been found to exhibit various biochemical and physiological effects. It has been found to reduce inflammation, inhibit cancer cell growth, and modulate neurotransmitter activity in the brain. N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide has also been found to exhibit antioxidant properties, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide in lab experiments is its ability to exhibit multiple therapeutic effects. This makes it a promising candidate for the development of new drugs. However, one limitation of using N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide. One direction is to further investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential use in the treatment of viral infections. Additionally, further studies are needed to determine the optimal dosage and administration of N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide for therapeutic use.

Synthesis Methods

The synthesis of N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide involves the reaction of 2-methoxypyridine-4-carboxaldehyde with pyrrolidine-1-carboxylic acid in the presence of a catalyst. The resulting product is N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. N-[(2-methoxypyridin-4-yl)methyl]pyrrolidine-1-carboxamide has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.